Cas no 1806517-12-3 (1H-Benzimidazole-7-carboxaldehyde, 5-bromo-)

• Product Name: 1H-Benzimidazole-7-carboxaldehyde, 5-bromo-
• CAS No: 1806517-12-3
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• CID: 5941477
• PubChem ID: 131012041
• Update Time: 2026-03-11

1H-Benzimidazole-7-carboxaldehyde, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-7-carboxaldehyde, 5-bromo-
• 5-Bromobenzimidazole-7-carbaldehyde
• 6-bromo-1H-1,3-benzodiazole-4-carbaldehyde
• 1806517-12-3
• SY341496
• MFCD28948066
• EN300-6505537

• Inchi： 1S/C8H5BrN2O/c9-6-1-5(3-12)8-7(2-6)10-4-11-8/h1-4H,(H,10,11)
• InChI Key： ZBEJSSAMWQHONS-UHFFFAOYSA-N
• SMILES： C1NC2=C(C=O)C=C(Br)C=C2N=1

Computed Properties

• Exact Mass: 223.95853g/mol
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.830±0.06 g/cm3(Predicted)
• Boiling Point: 490.6±25.0 °C(Predicted)
• pka: 9.81±0.30(Predicted)

Additional information on 1H-Benzimidazole-7-carboxaldehyde, 5-bromo-

Recent Advances in the Study of 1H-Benzimidazole-7-carboxaldehyde, 5-bromo- (CAS: 1806517-12-3)

The compound 1H-Benzimidazole-7-carboxaldehyde, 5-bromo- (CAS: 1806517-12-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The information presented herein is derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and timeliness of the data.

Recent studies have highlighted the synthetic utility of 1H-Benzimidazole-7-carboxaldehyde, 5-bromo- as a key intermediate in the preparation of various biologically active molecules. Researchers have developed efficient synthetic routes to this compound, emphasizing its role in the construction of benzimidazole-based scaffolds. These scaffolds are known for their broad-spectrum pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The presence of the bromo and aldehyde functional groups in this compound further enhances its reactivity, making it a valuable building block for the synthesis of more complex derivatives.

In terms of biological activity, 1H-Benzimidazole-7-carboxaldehyde, 5-bromo- has demonstrated promising results in preliminary screening assays. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects against certain cancer cell lines. The mechanism of action was attributed to the compound's ability to interfere with key enzymatic pathways involved in cell proliferation. Additionally, its antimicrobial properties have been explored, with findings suggesting potential applications in combating drug-resistant bacterial strains.

Another area of interest is the compound's potential use in the development of novel therapeutics for neurological disorders. Preliminary in vitro studies have shown that certain derivatives of 1H-Benzimidazole-7-carboxaldehyde, 5-bromo- can modulate neurotransmitter receptors, offering a new avenue for the treatment of conditions such as epilepsy and Parkinson's disease. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

Despite the promising results, challenges remain in the optimization of 1H-Benzimidazole-7-carboxaldehyde, 5-bromo- for clinical applications. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the compound's interactions with biological targets, facilitating the design of more effective derivatives.

In conclusion, 1H-Benzimidazole-7-carboxaldehyde, 5-bromo- (CAS: 1806517-12-3) represents a promising candidate for further investigation in the field of medicinal chemistry. Its versatile synthetic utility and diverse biological activities make it a valuable tool for drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its potential in treating various diseases. This brief underscores the importance of continued investment in the study of benzimidazole derivatives to unlock their full therapeutic potential.